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Compound of Interest

5-Isothiocyanato-2-
Compound Name:
methylbenzofuran

cat. No.: B8632789

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential biological activities of the novel compound 5-isothiocyanato-2-
methylbenzofuran. Due to the limited direct research on this specific molecule, this document
compiles and extrapolates information from the well-characterized 2-methylbenzofuran core
and the versatile isothiocyanate functional group. This guide is intended to serve as a
foundational resource for researchers interested in the synthesis, characterization, and
evaluation of this and related compounds for potential therapeutic applications.

Chemical Structure and Properties

5-Isothiocyanato-2-methylbenzofuran consists of a 2-methylbenzofuran scaffold with an
isothiocyanate group (-N=C=S) attached at the 5-position of the benzene ring.

Table 1: Physicochemical Properties of 2-Methylbenzofuran (Core Structure)
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Property Value Reference
Molecular Formula CoHsO [1]
Molecular Weight 132.16 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 197-198 °C [1]
Density 1.057 g/mL at 25 °C [1]
Refractive Index n20/D 1.560 [1]
Solubility Insoluble in water; Soluble in o

ethanol

The isothiocyanate group is a reactive electrophile, known to readily react with nucleophiles
such as amines and thiols. This reactivity is central to the biological activity of many
isothiocyanate-containing compounds.

Synthesis and Experimental Protocols

A plausible synthetic route to 5-isothiocyanato-2-methylbenzofuran involves a two-step
process starting from 2-methylbenzofuran: nitration followed by reduction to the amine, and
subsequent conversion to the isothiocyanate.

Synthesis of 5-Amino-2-methylbenzofuran (Precursor)

The synthesis of the key precursor, 5-amino-2-methylbenzofuran, can be achieved through the
nitration of 2-methylbenzofuran to yield 5-nitro-2-methylbenzofuran, followed by the reduction
of the nitro group.

Experimental Protocol: Synthesis of 5-Nitro-2-methylbenzofuran
This protocol is adapted from general nitration procedures for aromatic compounds.

» Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2-methylbenzofuran in a suitable solvent such as acetic anhydride or a
mixture of acetic acid and sulfuric acid.
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 Nitration: Cool the solution in an ice bath to 0-5 °C. Slowly add a nitrating mixture (e.g., a
mixture of nitric acid and sulfuric acid) dropwise while maintaining the temperature below 10
°C.

o Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, pour the reaction mixture onto crushed ice and stir
until the ice has melted.

o Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate or
dichloromethane).

 Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Experimental Protocol: Reduction of 5-Nitro-2-methylbenzofuran to 5-Amino-2-
methylbenzofuran

This protocol is based on standard methods for the reduction of aromatic nitro compounds.[2]

e Reaction Setup: In a round-bottom flask, dissolve 5-nitro-2-methylbenzofuran in a suitable
solvent such as ethanol or ethyl acetate.

» Reduction: Add a reducing agent, such as tin(ll) chloride dihydrate (SnCl2:2H20) in the
presence of concentrated hydrochloric acid, or perform catalytic hydrogenation using a
catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.[2]

e Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

o Work-up (for SnCl2 reduction): After completion, neutralize the reaction mixture with a base
(e.g., sodium bicarbonate or sodium hydroxide solution) until the pH is basic.

» Extraction: Extract the product with an organic solvent.

 Purification: Wash the organic layer, dry, and concentrate. The crude amine can be purified
by column chromatography.
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Synthesis of 5-Isothiocyanato-2-methylbenzofuran

The conversion of the primary amine, 5-amino-2-methylbenzofuran, to the isothiocyanate can
be achieved using several established methods. A common and effective method involves the
use of thiophosgene or its equivalents.

Experimental Protocol: Conversion of 5-Amino-2-methylbenzofuran to Isothiocyanate

This protocol is a general procedure for the synthesis of aryl isothiocyanates from primary aryl

amines.

e Reaction Setup: In a well-ventilated fume hood, dissolve 5-amino-2-methylbenzofuran in a
suitable solvent like dichloromethane or chloroform. Add a base, such as triethylamine or
calcium carbonate, to the solution.

e Thiophosgene Addition: Cool the mixture in an ice bath and slowly add a solution of
thiophosgene (CSCI2) in the same solvent.

o Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress
by TLC.

o Work-up: Once the reaction is complete, filter the reaction mixture to remove any solids.

 Purification: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude isothiocyanate can be purified by column
chromatography to yield the final product.

Logical Workflow for Synthesis

5-Nitro-2-methylbenzofuran 5-Amino-2-methylbenzofuran 5-Isothiocyanato-2-methylbenzofuran

Nitration
2-Methylbenzofuran (HNO3H2504)

Reduction Isothiocyanation
(e.g., SNCI2/HCI or H2/Pd-C) (CSCI2, Base)

Click to download full resolution via product page

Caption: Synthetic pathway for 5-isothiocyanato-2-methylbenzofuran.
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Potential Biological Activity and Signaling Pathways

While no direct biological data exists for 5-isothiocyanato-2-methylbenzofuran, the activities
of its constituent moieties suggest significant potential, particularly in the area of oncology.

Anticancer and Cytotoxic Effects

Benzofuran derivatives are known to possess a wide range of pharmacological properties,
including anticancer, antimicrobial, and anti-inflammatory activities.[3][4] Several studies have
reported the cytotoxic effects of substituted benzofurans against various cancer cell lines.[5][6]

[7181°]

Isothiocyanates, found in cruciferous vegetables, are well-documented for their cancer
chemopreventive properties.[10] They are known to induce apoptosis (programmed cell death)
and inhibit cell proliferation in various cancer models.[10] The electrophilic carbon of the
isothiocyanate group can react with cellular nucleophiles, including sulthydryl groups of
proteins, leading to the modulation of key cellular processes.

Table 2: Cytotoxicity of Selected Benzofuran Derivatives
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Compound

Cancer Cell Line

ICs0 (M)

Reference

3-Acyl-5-
hydroxybenzofuran

derivative

MCF-7 (Breast)

43.08

[3]

Benzofuran-based
oxadiazole conjugate
(14c)

HCT116 (Colon)

3.27

[5]

Benzofuran-based

carboxylic acid (44b)

MDA-MB-231 (Breast)

2.52

[5]

3-Amidobenzofuran

derivative (289)

MDA-MB-231 (Breast)

3.01

[5]

Benzofuran-2-
carboxamide

derivative (509)

A549 (Lung)

0.57

[5]

Brominated 2-acetyl-

3-methyl benzofuran

O

A549 (Lung)

6.3

[6]

Brominated 2-acetyl-

3-methyl benzofuran

®

K562 (Leukemia)

2.59

[6]

Benzofuran-
substituted chalcone

(Compound 4)

MDA-MB-231 (Breast)

2.12

[8]

Benzofuran-
substituted chalcone

(Compound 4)

A549 (Lung)

2.21

[8]

Amiloride-benzofuran
derivative (Compound
5)

0.43 (Ki)

[°]

Benzene-sulfonamide-

based benzofuran

A549 (Lung)

0.12

[9]
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(11a)

Hypothesized Mechanism of Action and Signaling
Pathway

Isothiocyanates are known to exert their anticancer effects through various mechanisms,
including the induction of oxidative stress via the generation of reactive oxygen species (ROS),
which can trigger apoptosis.[10] They have also been shown to modulate key signaling
pathways involved in cell survival and proliferation, such as the Mitogen-Activated Protein
Kinase (MAPK) and the Phosphatidylinositol 3-Kinase (PI13K)/Akt pathways.[10]

The combination of the benzofuran scaffold, which has intrinsic biological activity, with the
reactive isothiocyanate group in 5-isothiocyanato-2-methylbenzofuran could lead to a
synergistic or enhanced cytotoxic effect on cancer cells. A plausible mechanism of action
involves the induction of ROS, leading to the activation of pro-apoptotic signaling cascades.

Hypothesized Signaling Pathway for Anticancer Activity
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Caption: Hypothesized signaling pathway for apoptosis induction.

Conclusion and Future Directions

5-Isothiocyanato-2-methylbenzofuran represents a promising, yet underexplored, chemical
entity with significant potential for drug discovery, particularly in the field of oncology. The
combination of the biologically active benzofuran core with the potent isothiocyanate functional
group suggests that this compound may exhibit strong cytotoxic and pro-apoptotic effects
against cancer cells.

Future research should focus on the following areas:
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o Synthesis and Characterization: Development and optimization of a reliable synthetic route
for 5-isothiocyanato-2-methylbenzofuran and its analogs, followed by comprehensive
structural and physicochemical characterization.

« In Vitro Biological Evaluation: Screening of the compound against a panel of cancer cell lines
to determine its cytotoxic and antiproliferative activity, including the determination of 1Cso
values.

o Mechanism of Action Studies: Investigation of the underlying molecular mechanisms,
including the role of ROS generation, apoptosis induction, and modulation of key signaling
pathways.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related
compounds to establish clear SAR and identify derivatives with improved potency and
selectivity.

This technical guide provides a solid foundation for initiating research into this novel and
potentially impactful class of compounds. The presented information, compiled from related
chemical structures and functional groups, should aid researchers in the design and execution
of experiments aimed at unlocking the therapeutic potential of 5-isothiocyanato-2-
methylbenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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